Cas no 1000567-54-3 (2-(3-aminopropyl)-6-bromophenol)

• Product Name: 2-(3-aminopropyl)-6-bromophenol
• CAS No: 1000567-54-3
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 5907540
• PubChem ID: 82619020
• Update Time: 2025-06-12

2-(3-aminopropyl)-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopropyl)-6-bromophenol
• 1000567-54-3
• EN300-1912051

• Inchi： 1S/C9H12BrNO/c10-8-5-1-3-7(9(8)12)4-2-6-11/h1,3,5,12H,2,4,6,11H2
• InChI Key： IIBIIHPJRMMUAU-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)CCCN

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(3-aminopropyl)-6-bromophenol

Introduction to 2-(3-aminopropyl)-6-bromophenol (CAS No. 1000567-54-3)

2-(3-aminopropyl)-6-bromophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1000567-54-3, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a brominated phenolic backbone with an aminopropyl side chain, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The combination of a bromine atom at the 6-position and an amine group at the 3-position of the phenol ring imparts unique reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The structural motif of 2-(3-aminopropyl)-6-bromophenol is particularly intriguing for its dual functionality. The bromine atom serves as a handle for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Concurrently, the primary amine group offers opportunities for hydrogen bonding interactions and further derivatization, including Schiff base formation or amide bond construction. These features make it a promising candidate for designing novel bioactive molecules.

In recent years, there has been growing interest in phenolic derivatives due to their broad spectrum of biological activities. Phenols, in particular, are known for their antioxidant properties, which have been extensively studied in the context of neuroprotection and inflammation modulation. The introduction of an aminoalkyl chain in 2-(3-aminopropyl)-6-bromophenol enhances its solubility and bioavailability, potentially improving pharmacokinetic profiles. This modification allows for better interaction with biological targets, which is crucial for developing effective therapeutic agents.

One of the most compelling aspects of 2-(3-aminopropyl)-6-bromophenol is its utility as a building block in drug discovery. Researchers have leveraged its structure to develop inhibitors targeting various disease-related pathways. For instance, studies have explored its potential as an antagonist or modulator of enzymes involved in metabolic disorders and cancer. The bromine substituent at the 6-position facilitates palladium-catalyzed reactions, enabling the introduction of aryl or heteroaryl groups that can fine-tune binding affinity and selectivity.

The aminopropyl side chain in 2-(3-aminopropyl)-6-bromophenol also plays a critical role in determining molecular interactions. The primary amine can engage in hydrogen bonding with nucleophilic residues in protein targets, enhancing binding affinity. Additionally, this group can be further functionalized to introduce other pharmacophoric elements, such as carboxylic acids or aldehydes, which can participate in covalent bond formation with biological macromolecules. Such modifications are essential for designing probes and tools for biochemical studies.

Recent advancements in computational chemistry have further highlighted the importance of 2-(3-aminopropyl)-6-bromophenol as a scaffold for drug design. Molecular docking studies have demonstrated its potential to interact with receptors and enzymes involved in neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to predict binding modes and optimize interactions using computational methods has accelerated the discovery process, making compounds like 2-(3-aminopropyl)-6-bromophenol indispensable in modern medicinal chemistry.

In addition to its pharmaceutical applications, 2-(3-aminopropyl)-6-bromophenol has shown promise in materials science. Its ability to undergo cross-coupling reactions makes it suitable for synthesizing conjugated polymers and organic electronic materials. These polymers exhibit interesting optoelectronic properties, which are relevant for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine atom serves as a site for polymerization initiation or chain extension via radical or transition metal-catalyzed pathways.

The synthesis of 2-(3-aminopropyl)-6-bromophenol typically involves multi-step organic transformations starting from commercially available precursors. One common approach involves bromination of 2-aminoanisole followed by nucleophilic substitution with propylamine or its derivatives. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the aminopropyl group onto a pre-formed brominated phenol scaffold. These synthetic strategies highlight the compound's accessibility and versatility for further chemical manipulation.

From a mechanistic standpoint, 2-(3-aminopropyl)-6-bromophenol exemplifies the strategic use of functional groups to control reactivity and selectivity. The presence of both bromine and amine moieties allows for sequential transformations without interference between functional groups. This feature is particularly valuable in late-stage functionalization strategies where orthogonal reaction conditions are required to achieve desired molecular architectures.

The pharmaceutical industry has taken notice of 2-(3-aminopropyl)-6-bromophenol due to its potential therapeutic benefits. Preclinical studies have indicated that derivatives of this compound exhibit anti-inflammatory and anticancer activities by modulating key signaling pathways. For example, researchers have reported that certain analogs inhibit kinases involved in tumor growth and metastasis while maintaining high selectivity over non-target enzymes. Such findings underscore the importance of this scaffold in developing next-generation therapeutics.

Moreover, the environmental impact of synthesizing and using 2-(3-aminopropyl)-6-bromophenol has been considered in recent research efforts. Green chemistry principles have been applied to develop more sustainable synthetic routes that minimize waste generation and hazardous byproducts. Transition metal catalysis plays a pivotal role here by enabling efficient transformations under milder conditions compared to traditional methods involving harsh reagents.

In conclusion,2-(3-aminopropyl)-6-bromophenol (CAS No., 1000567-54-3) is a multifaceted compound with significant implications across pharmaceutical research and materials science domains Its unique structural features make it an attractive scaffold for designing novel bioactive molecules while also serving as a precursor for advanced materials Its continued exploration promises further breakthroughs that could revolutionize drug development approaches